1-[(5-chlorothiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[(5-chlorothiophen-2-yl)methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C8H6ClN3O2S/c9-7-2-1-5(15-7)3-12-4-6(8(13)14)10-11-12/h1-2,4H,3H2,(H,13,14)
• InChI Key: BYEWMFKJHCVXHD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CN2C=C(N=N2)C(=O)O
• Molecular Formula: C8H6ClN3O2S
• Molecular Weight: 243.67 g/mol

Description

1-[(5-Chlorothiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CTMTCA) is a novel organic compound of interest due to its unique structure and potential applications. CTMTCA belongs to the class of heterocyclic organic compounds and is composed of a 5-chlorothiophen-2-ylmethyl group attached to a 1H-1,2,3-triazole-4-carboxylic acid moiety. This compound has been studied extensively in recent years due to its potential applications in both scientific research and industrial processes.

Scientific Research Applications

Synthesis and Chemical Characterization

1,2,3-Triazole derivatives, including compounds similar to the specified chemical, are frequently studied for their synthesis methods and chemical properties. For instance, studies have shown that triazole derivatives can be synthesized through various chemical reactions, offering insights into their structural and chemical characteristics. These compounds are of interest due to their potential as intermediates in the synthesis of more complex molecules (Da’an Liu et al., 2015; Muhammad Naeem Ahmed et al., 2020).

Antimicrobial Properties

Several studies have explored the antimicrobial properties of 1,2,3-triazole derivatives. These compounds have been synthesized and evaluated for their potential to inhibit the growth of various bacteria and fungi, highlighting their significance in the development of new antimicrobial agents (Мелкон Арпиарович Ирадян et al., 2014; M. Iradyan et al., 2014).

Structural and Theoretical Studies

Triazole derivatives are also subjects of structural and theoretical studies, including X-ray diffraction, Hirshfeld surface analysis, and DFT calculations. These studies provide valuable insights into the molecular interactions, bonding, and electronic structures of triazole compounds, which can be crucial for understanding their reactivity and potential applications (A. Castiñeiras et al., 2018).

Applications in Material Science

The unique properties of triazole derivatives extend their utility to material science. For example, their inclusion in metal-organic frameworks (MOFs) or as ligands in the synthesis of coordination compounds can lead to materials with novel properties useful in catalysis, sensing, and more (Hong Zhao et al., 2014).